Cas no 1955530-82-1 (5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole hydrochloride)

• Product Name: 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole hydrochloride
• CAS No: 1955530-82-1
• MF: C₆H₇Cl₂F₃N₂S
• MW: 267.099388360977
• MDL: MFCD29991410
• CID: 4631422
• PubChem ID: 122163587
• Update Time: 2025-11-02

5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-1-methyl-2-[(trifluoromethyl)sulfanyl]-1H-imidazole hydrochloride
• 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole hydrochloride

• MDL： MFCD29991410
• Inchi： 1S/C6H6ClF3N2S.ClH/c1-12-4(2-7)3-11-5(12)13-6(8,9)10;/h3H,2H2,1H3;1H
• InChI Key： KOWPUWWDWGLBNN-UHFFFAOYSA-N
• SMILES： S(C1=NC=C(CCl)N1C)C(F)(F)F.Cl

Additional information on 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole hydrochloride

Comprehensive Overview of 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole hydrochloride (CAS No. 1955530-82-1)

The compound 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole hydrochloride (CAS No. 1955530-82-1) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and trifluoromethyl)sulfanyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole hydrochloride?" The answer lies in its versatility as a building block. The chloromethyl group facilitates nucleophilic substitution reactions, enabling the introduction of various functional groups. Meanwhile, the trifluoromethyl)sulfanyl moiety enhances the lipophilicity and metabolic stability of derived compounds, a feature highly sought after in medicinal chemistry.

In the context of current trends, the demand for fluorinated compounds like this one has surged due to their unique physicochemical properties. Fluorination is a hot topic in drug design, as evidenced by the growing number of FDA-approved drugs containing fluorine atoms. This compound’s trifluoromethyl)sulfanyl group aligns perfectly with this trend, making it a subject of intense research in academic and industrial labs worldwide.

Another area of interest is the compound’s role in heterocyclic chemistry. Imidazole derivatives, such as 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole hydrochloride, are pivotal in developing new agrochemicals and pharmaceuticals. Users often search for "imidazole-based bioactive molecules" or "trifluoromethyl)sulfanyl derivatives in drug discovery," highlighting the compound’s relevance in these fields.

The compound’s CAS No. 1955530-82-1 is a critical identifier for researchers looking to source or study it. Accurate CAS numbers are essential for avoiding confusion in chemical databases and literature. Searches for "CAS 1955530-82-1 suppliers" or "spectral data for 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole hydrochloride" are common, reflecting the need for reliable information and high-quality samples.

From a synthetic chemistry perspective, the compound’s stability and reactivity are frequently discussed. The hydrochloride salt form improves its solubility and handling characteristics, making it more practical for laboratory use. Queries like "handling precautions for 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole hydrochloride" indicate user interest in safe and efficient utilization.

In summary, 5-(chloromethyl)-1-methyl-2-(trifluoromethyl)sulfanyl-1H-imidazole hydrochloride (CAS No. 1955530-82-1) is a compound of growing importance in synthetic and medicinal chemistry. Its structural features and applications align with current research trends, ensuring its continued relevance in scientific advancements.